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Compound of Interest

Compound Name: TC-N 22A

Cat. No.: B580081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Tenets of TC-N 22A Action
TC-N 22A is a potent and selective positive allosteric modulator (PAM) of the metabotropic

glutamate receptor 4 (mGluR4)[1]. As a PAM, TC-N 22A does not directly activate the receptor

itself but rather enhances the receptor's response to the endogenous agonist, glutamate. This

modulation is achieved by binding to an allosteric site on the receptor, which is topographically

distinct from the orthosteric glutamate-binding site. The allosteric binding of TC-N 22A induces

a conformational change in the mGluR4 receptor that increases its sensitivity and/or efficacy for

glutamate. This modulatory activity makes TC-N 22A a promising candidate for therapeutic

intervention in neurological disorders where mGluR4 signaling is implicated, such as

Parkinson's disease.

Quantitative Profile of TC-N 22A
The following table summarizes the key quantitative parameters that define the in vitro

pharmacological profile of TC-N 22A.
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Parameter Value Cell Line Assay Type Reference

EC50 9 nM

BHK cells

expressing

human mGluR4

Not Specified [2]

Selectivity >10 µM (EC50)

Various cell lines

expressing

mGlu1, 2, 3, 5,

and 7

Not Specified [2]

Signaling Pathways Modulated by TC-N 22A
Metabotropic glutamate receptor 4 is a member of the Group III mGluRs, which are coupled to

the Gi/o family of G-proteins. The canonical signaling pathway for mGluR4 involves the

inhibition of adenylyl cyclase upon activation, leading to a decrease in intracellular cyclic

adenosine monophosphate (cAMP) levels. TC-N 22A, by potentiating the action of glutamate,

enhances this inhibitory effect on cAMP production.

Canonical mGluR4 Signaling Pathway
The following diagram illustrates the primary signaling cascade initiated by the activation of

mGluR4 in the presence of glutamate and its positive allosteric modulator, TC-N 22A.
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Start: Characterization of TC-N 22A

Cell Culture:
CHO cells stably expressing

human mGluR4 and Gqi5

Plate cells in
384-well plates

Load cells with
Fluo-4 AM calcium indicator

Add TC-N 22A
at various concentrations

Stimulate with an EC20
concentration of glutamate

Measure intracellular calcium
mobilization using a

fluorescent plate reader

Data Analysis:
Calculate EC50 values

Selectivity Screening:
Test against other mGluR subtypes

End: Pharmacological Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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